Cas no 1289385-58-5 (2-[[3-(methylamino)piperidin-1-yl]methyl]benzonitrile;hydrochloride)

• Product Name: 2-[[3-(methylamino)piperidin-1-yl]methyl]benzonitrile;hydrochloride
• CAS No: 1289385-58-5
• MF: C₁₄H₂₀ClN₃
• MW: 265.781702041626
• CID: 2090943
• PubChem ID: 60137040
• Update Time: 2025-05-30

2-[[3-(methylamino)piperidin-1-yl]methyl]benzonitrile;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[[3-(methylamino)piperidin-1-yl]methyl]benzonitrile
• hydrochloride
• AKOS015940303
• 2-(3-methylamino-piperidin-1-ylmethyl)-benzonitrile hydrochloride
• 1289385-58-5
• 2-((3-(Methylamino)piperidin-1-yl)methyl)benzonitrile hydrochloride
• G67212
• Benzonitrile, 2-[[3-(methylamino)-1-piperidinyl]methyl]-, hydrochloride (1:1)
• DB-238933
• 2-[[3-(methylamino)piperidin-1-yl]methyl]benzonitrile;hydrochloride
• 2-((3-(Methylamino)piperidin-1-yl)methyl)benzonitrilehydrochloride

• Inchi： 1S/C14H19N3.ClH/c1-16-14-7-4-8-17(11-14)10-13-6-3-2-5-12(13)9-15;/h2-3,5-6,14,16H,4,7-8,10-11H2,1H3;1H
• InChI Key： HFCLFDPMQGMSNP-UHFFFAOYSA-N
• SMILES： Cl.N1(CC2C=CC=CC=2C#N)CCCC(C1)NC

Computed Properties

• Exact Mass: 265.1345753g/mol
• Monoisotopic Mass: 265.1345753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.1Ų

Additional information on 2-[[3-(methylamino)piperidin-1-yl]methyl]benzonitrile;hydrochloride

Comprehensive Overview of 2-[[3-(methylamino)piperidin-1-yl]methyl]benzonitrile hydrochloride (CAS No. 1289385-58-5)

2-[[3-(methylamino)piperidin-1-yl]methyl]benzonitrile hydrochloride (CAS No. 1289385-58-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of piperidine derivatives, which are widely studied for their potential therapeutic applications. The presence of both methylamino and benzonitrile functional groups in its structure makes it a versatile intermediate in drug discovery and development.

The chemical structure of 2-[[3-(methylamino)piperidin-1-yl]methyl]benzonitrile hydrochloride features a piperidine ring substituted with a methylamino group at the 3-position and a benzonitrile moiety attached via a methylene bridge. This unique arrangement contributes to its potential interactions with biological targets, particularly in the central nervous system (CNS). Researchers are increasingly exploring its role in modulating neurotransmitter systems, which aligns with current trends in neuroscience and mental health research.

One of the most frequently asked questions about 2-[[3-(methylamino)piperidin-1-yl]methyl]benzonitrile hydrochloride relates to its solubility and stability. The compound is typically soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO), making it suitable for various experimental protocols. Its hydrochloride salt form enhances its stability and bioavailability, which are critical factors in preclinical studies. These properties are particularly relevant given the growing demand for stable and soluble compounds in high-throughput screening and drug formulation.

In the context of recent advancements, 2-[[3-(methylamino)piperidin-1-yl]methyl]benzonitrile hydrochloride has been investigated for its potential as a ligand for G-protein-coupled receptors (GPCRs). GPCRs are a major focus in modern pharmacology due to their involvement in numerous physiological processes. The compound's ability to interact with these receptors could pave the way for novel treatments for conditions such as anxiety, depression, and chronic pain, which are among the top health concerns today.

Another area of interest is the compound's role in enzyme inhibition. Preliminary studies suggest that 2-[[3-(methylamino)piperidin-1-yl]methyl]benzonitrile hydrochloride may exhibit inhibitory effects on certain enzymes involved in metabolic pathways. This aligns with the increasing focus on metabolic disorders and personalized medicine, where targeted enzyme modulation is a key strategy. Researchers are also exploring its potential in oncology, given the rising global incidence of cancer and the need for innovative therapeutic agents.

The synthesis of 2-[[3-(methylamino)piperidin-1-yl]methyl]benzonitrile hydrochloride involves multi-step organic reactions, including reductive amination and nucleophilic substitution. These processes are well-documented in the literature, but optimization remains a topic of active research, especially in the context of green chemistry and sustainable synthesis. The pharmaceutical industry's shift toward environmentally friendly practices has spurred interest in improving the efficiency and reducing the environmental impact of such synthetic routes.

From a commercial perspective, the demand for 2-[[3-(methylamino)piperidin-1-yl]methyl]benzonitrile hydrochloride is driven by its utility as a building block in medicinal chemistry. It is often sourced by pharmaceutical companies and research institutions for use in drug discovery programs. The compound's market dynamics are influenced by trends in CNS drug development and the broader landscape of biomedical research. As such, it is frequently listed in catalogs of specialty chemicals and research reagents.

Safety and handling of 2-[[3-(methylamino)piperidin-1-yl]methyl]benzonitrile hydrochloride are also common topics of inquiry. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. This emphasis on safety reflects the broader scientific community's commitment to responsible research conduct.

In summary, 2-[[3-(methylamino)piperidin-1-yl]methyl]benzonitrile hydrochloride (CAS No. 1289385-58-5) is a compound of significant interest in pharmaceutical research. Its unique structural features, potential biological activities, and relevance to current health challenges make it a valuable subject of study. As research continues to uncover its applications, this compound is likely to remain a focal point in the development of new therapeutic agents.